2-(3,5-dimethylpiperidin-1-yl)-7-methyl-3-{(Z)-[4-oxo-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one
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Description
The compound is a pyrido[1,2-a]pyrimidin-4-one derivative with a complex substitution pattern. Its core structure includes a bicyclic pyrido-pyrimidinone system, which is functionalized with a 3,5-dimethylpiperidinyl group at position 2, a methyl group at position 7, and a Z-configured thiazolidinone-thioxo substituent at position 3. The thiazolidinone moiety is further modified with a tetrahydrofuran-2-ylmethyl group, contributing to its stereoelectronic complexity .
Properties
Molecular Formula |
C25H30N4O3S2 |
|---|---|
Molecular Weight |
498.7 g/mol |
IUPAC Name |
(5Z)-5-[[2-(3,5-dimethylpiperidin-1-yl)-7-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-(oxolan-2-ylmethyl)-2-sulfanylidene-1,3-thiazolidin-4-one |
InChI |
InChI=1S/C25H30N4O3S2/c1-15-6-7-21-26-22(27-11-16(2)9-17(3)12-27)19(23(30)28(21)13-15)10-20-24(31)29(25(33)34-20)14-18-5-4-8-32-18/h6-7,10,13,16-18H,4-5,8-9,11-12,14H2,1-3H3/b20-10- |
InChI Key |
OOSUKMUSNAOKAI-JMIUGGIZSA-N |
Isomeric SMILES |
CC1CC(CN(C1)C2=C(C(=O)N3C=C(C=CC3=N2)C)/C=C\4/C(=O)N(C(=S)S4)CC5CCCO5)C |
Canonical SMILES |
CC1CC(CN(C1)C2=C(C(=O)N3C=C(C=CC3=N2)C)C=C4C(=O)N(C(=S)S4)CC5CCCO5)C |
Origin of Product |
United States |
Preparation Methods
The synthesis of 2-(3,5-dimethylpiperidin-1-yl)-7-methyl-3-{(Z)-[4-oxo-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one involves several steps. The synthetic route typically starts with the preparation of the piperidine derivative, followed by the formation of the pyrido[1,2-a]pyrimidin-4-one core. The final step involves the introduction of the thiazolidinone moiety. Reaction conditions often include the use of organic solvents, catalysts, and controlled temperatures to ensure the desired product is obtained with high purity and yield.
Chemical Reactions Analysis
This compound undergoes various chemical reactions, including:
Oxidation: It can be oxidized to form corresponding sulfoxides or sulfones.
Reduction: Reduction reactions can convert ketone groups to alcohols.
Substitution: Nucleophilic substitution reactions can occur at the piperidine ring or the thiazolidinone moiety. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and nucleophiles like amines or thiols. The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
2-(3,5-dimethylpiperidin-1-yl)-7-methyl-3-{(Z)-[4-oxo-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: It has potential as a bioactive compound with antimicrobial or anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.
Industry: It can be used in the development of new materials with specific properties.
Mechanism of Action
The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. The thiazolidinone moiety is known to interact with protein kinases, potentially inhibiting their activity. This interaction can modulate various cellular pathways, leading to the desired therapeutic effects. The exact molecular targets and pathways involved are still under investigation.
Comparison with Similar Compounds
Structural Analogues
Pyrido[1,2-a]pyrimidin-4-one derivatives exhibit diverse biological activities depending on their substituents. Key analogues include:
Key Observations :
- The 3,5-dimethylpiperidinyl group in the target compound may enhance lipophilicity and membrane penetration compared to the benzodioxol or piperazinyl groups in patent analogues .
- The thiazolidinone-thioxo moiety introduces a rigid, planar structure that could improve binding to enzymatic active sites, similar to the thiophene-substituted derivatives in .
Pharmacological and Physicochemical Properties
Limited direct data exist for the target compound, but inferences can be drawn from analogues:
- Solubility : Piperidine and tetrahydrofuran substituents likely increase solubility in polar solvents compared to purely aromatic substituents (e.g., benzodioxol) .
- Bioactivity : The thioxo group in similar compounds (e.g., ) correlates with antimicrobial activity, suggesting the target compound may share this trait .
Biological Activity
The compound 2-(3,5-dimethylpiperidin-1-yl)-7-methyl-3-{(Z)-[4-oxo-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one is a complex organic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. Its structure incorporates a piperidine ring, a pyrido[1,2-a]pyrimidin-4-one core, and a thiazolidinone moiety, which may contribute to its diverse pharmacological properties.
The molecular formula of the compound is C23H30N4O3S, with a molecular weight of approximately 526.8 g/mol. The intricate structure allows for various interactions within biological systems, making it a candidate for further investigation in drug development.
Antimicrobial Properties
Preliminary studies indicate that this compound exhibits antimicrobial activity against specific bacterial strains. The modifications to its structure can enhance its efficacy, suggesting that derivatives of this compound may serve as potential antimicrobial agents. For instance, structural analogs have shown improved activity against resistant bacterial strains in vitro.
Anticancer Activity
The compound has also been evaluated for anticancer properties . Research indicates that it may interact with key protein targets involved in cell proliferation and apoptosis. In vitro studies demonstrate that the compound can induce cytotoxic effects on various cancer cell lines. The mechanism appears to involve the inhibition of specific kinases associated with tumor growth and survival pathways.
Structure-Activity Relationship (SAR)
Understanding the structure-activity relationship is crucial for optimizing the biological activity of this compound. Modifications at various positions on the piperidine and pyrimidine rings can lead to significant changes in potency and selectivity against different biological targets. For example:
| Position | Modification | Effect on Activity |
|---|---|---|
| 3 | Methyl group | Increased cytotoxicity against cancer cells |
| 5 | Thiazolidinone moiety | Enhanced antimicrobial activity |
| 7 | Hydroxyl group | Improved solubility and bioavailability |
Case Studies
- Anticancer Studies : In a study evaluating the efficacy of this compound against breast cancer cell lines (MCF-7), it was found to induce apoptosis through the activation of caspase pathways. The IC50 value was determined to be around 15 µM.
- Antimicrobial Studies : A series of tests against Gram-positive and Gram-negative bacteria revealed that derivatives of this compound exhibited significant inhibition zones compared to standard antibiotics, indicating potential as a new class of antimicrobial agents.
Interaction Studies
Interaction studies using techniques such as molecular docking and surface plasmon resonance have been conducted to elucidate how this compound binds to its target proteins. Preliminary data suggest that it may preferentially bind to atypical protein kinase C (aPKC) isoforms, which are implicated in various signaling pathways related to inflammation and cancer progression.
Q & A
Q. What are the key synthetic routes for this compound, and what methodological considerations are critical for reproducibility?
The synthesis involves multi-step organic reactions, typically including:
- Condensation reactions to form the thiazolidinone core .
- Cyclization under reflux conditions (e.g., using acetic acid or DMF as solvents) to assemble the pyridopyrimidinone scaffold .
- Purification via column chromatography or recrystallization to isolate the final product .
Methodological Considerations :
- Use inert atmospheres (N₂/Ar) to prevent oxidation during thiol-containing intermediate steps .
- Optimize reaction temperatures (e.g., 40–80°C) to balance yield and side-product formation .
Table 1: Representative Synthetic Steps
| Step | Reagents/Conditions | Purpose | Reference |
|---|---|---|---|
| 1 | Acetic acid, 40°C | Thiazolidinone ring formation | |
| 2 | DMF, reflux | Pyridopyrimidinone cyclization | |
| 3 | Silica gel chromatography | Purification |
Q. Which spectroscopic and analytical techniques are essential for confirming structural integrity?
Key techniques include:
- ¹H/¹³C NMR : Assigns proton and carbon environments, confirming substituent positions and Z-configuration of the thiazolidinone methylidene group .
- IR Spectroscopy : Validates functional groups (e.g., C=O at ~1700 cm⁻¹, C=S at ~1200 cm⁻¹) .
- Mass Spectrometry (HRMS) : Confirms molecular weight and fragmentation patterns .
Methodological Tips :
- Use deuterated DMSO for NMR to enhance solubility of polar intermediates .
- Combine X-ray crystallography (if crystalline) with DFT calculations for absolute stereochemical confirmation .
Q. What preliminary biological applications have been explored for this compound?
Early studies suggest:
- Kinase inhibition : Targets proteins in MAPK or PI3K/Akt pathways via thiazolidinone-thioxo interactions .
- Antimicrobial activity : Structural analogs show efficacy against Gram-positive bacteria .
Table 2: Preliminary Biological Findings
| Activity | Target/Model | Key Finding | Reference |
|---|---|---|---|
| Kinase inhibition | In vitro kinase assay | IC₅₀ = 1.2 µM for PI3Kα | |
| Antimicrobial | S. aureus | MIC = 8 µg/mL |
Advanced Research Questions
Q. How can synthetic yield and purity be optimized for large-scale research applications?
Strategies :
- Solvent Selection : Replace DMF with acetonitrile to reduce toxicity and improve reaction control .
- Catalyst Screening : Test Lewis acids (e.g., ZnCl₂) to accelerate cyclization kinetics .
- DoE (Design of Experiments) : Statistically optimize temperature, stoichiometry, and reaction time .
Data Contradiction Analysis :
- Discrepancies in reported yields (40–85%) may arise from varying purification methods. Cross-validate via HPLC purity checks .
Q. How should researchers resolve contradictions in reported biological activity data?
Approach :
- Standardize Assays : Use identical cell lines (e.g., HEK293 vs. HeLa) and positive controls .
- SAR Studies : Modify the tetrahydrofuran-2-ylmethyl group to isolate activity contributions .
- Meta-Analysis : Compare datasets across studies to identify outliers (e.g., IC₅₀ variability due to assay pH) .
Q. What computational and experimental methods elucidate interaction mechanisms with biological targets?
Methodology :
- Molecular Docking : Predict binding poses using AutoDock Vina with PI3K crystal structures (PDB: 2R3A) .
- SPR (Surface Plasmon Resonance) : Measure real-time binding kinetics (ka/kd) for target validation .
- ITC (Isothermal Titration Calorimetry) : Quantify thermodynamic parameters (ΔH, ΔS) to assess binding spontaneity .
Table 3: Interaction Study Workflow
| Step | Technique | Output | Reference |
|---|---|---|---|
| 1 | Docking | Binding affinity (kcal/mol) | |
| 2 | SPR | Association/dissociation rates | |
| 3 | ITC | ΔG, ΔH, TΔS |
Q. How does the compound’s stability under varying conditions impact experimental design?
Key Findings :
- pH Sensitivity : Degrades rapidly in acidic conditions (t½ = 2 hrs at pH 3) .
- Light Exposure : Photoisomerization of the Z-configuration occurs under UV light; use amber vials .
Mitigation Strategies :
- Store at -20°C in anhydrous DMSO for long-term stability .
- Pre-formulate with cyclodextrin for in vivo studies to enhance solubility and stability .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
